Cas no 2137627-45-1 (Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride
• CAS No: 2137627-45-1
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• CID: 5287287
• Update Time: 2025-05-20

Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride

• Inchi： 1S/C9H14ClNO2S/c10-14(12,13)8-7-1-5-11(6-2-7)9(8)3-4-9/h7-8H,1-6H2
• InChI Key： FAGZAUDZUYEBDJ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(S(Cl)(=O)=O)C12CC1

Additional information on Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride

Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride: A Comprehensive Overview

Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride, also known by its CAS number 2137627-45-1, is a highly specialized chemical compound with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their reactivity and versatility. The spiro structure in the molecule, formed by the fusion of a cyclopropane ring and a 1-azabicyclo[2.2.2]octane moiety, contributes to its distinctive chemical behavior and potential applications in various fields.

The sulfonyl chloride functional group in this compound is particularly reactive, making it an excellent electrophile in nucleophilic substitution reactions. This property has been exploited in the synthesis of sulfonamides, sulfonates, and other derivatives, which are valuable intermediates in pharmaceutical and agrochemical industries. Recent studies have highlighted the potential of Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride as a building block for constructing complex molecular architectures with tailored functionalities.

The spiro structure in this compound is a key feature that influences its physical and chemical properties. Spiro compounds are known for their rigid frameworks and unique electronic environments, which can enhance the stability and reactivity of functional groups attached to them. In the case of Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride, the spiro junction creates a strained environment around the sulfonyl chloride group, potentially increasing its reactivity compared to non-strained analogs.

Recent advancements in synthetic methodology have enabled the efficient synthesis of Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride through various routes. One notable approach involves the coupling of cyclopropane derivatives with suitably substituted bicyclic systems under controlled conditions. The use of transition metal catalysts and microwave-assisted synthesis has further streamlined the production process, making this compound more accessible for research and industrial applications.

In terms of applications, Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride has shown promise in drug discovery efforts due to its ability to serve as a scaffold for constructing bioactive molecules. Its rigid structure can be advantageous in designing compounds with specific pharmacokinetic profiles or target selectivity. Additionally, this compound has been explored as a precursor for materials science applications, such as the development of advanced polymers or nanomaterials with tailored properties.

Recent studies have also focused on understanding the environmental impact and degradation pathways of Spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropane]-3-sulfonyl chloride. Researchers have investigated its stability under various conditions and its potential to undergo hydrolysis or photodegradation. These studies are crucial for assessing the compound's suitability for large-scale industrial use and ensuring its safe handling throughout its lifecycle.

In conclusion, Spiro[1-azabicyclo[2.2.2]octane-